Cas no 2300278-53-7 (2-methyl-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride)

• Product Name: 2-methyl-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride
• CAS No: 2300278-53-7
• MF: C₉H₉FO₃S
• MW: 216.229365110397
• CID: 6151006
• PubChem ID: 165680956
• Update Time: 2025-10-29

2-methyl-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride
• EN300-1582739
• 2300278-53-7

• Inchi： 1S/C9H9FO3S/c1-6-5-7-3-2-4-8(9(7)13-6)14(10,11)12/h2-4,6H,5H2,1H3
• InChI Key： HYASJHABTYMKMG-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C1OC(C)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 216.02564348g/mol
• Monoisotopic Mass: 216.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-methyl-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride

Recent Advances in the Study of 2-methyl-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride (CAS: 2300278-53-7)

The compound 2-methyl-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride (CAS: 2300278-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is recognized for its potential as a versatile warhead in covalent inhibitor design, owing to its ability to selectively modify target proteins under physiological conditions. Recent studies have explored its reactivity, selectivity, and applications in drug discovery, positioning it as a promising tool for probing biological systems and developing novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the kinetic and thermodynamic properties of 2-methyl-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride, revealing its enhanced stability and selectivity compared to traditional sulfonyl fluorides. The research demonstrated that the benzofuran scaffold contributes to improved hydrolytic stability, while the sulfonyl fluoride moiety maintains high reactivity toward nucleophilic residues such as serine, threonine, and tyrosine in protein targets. These findings suggest its potential for use in activity-based protein profiling (ABPP) and targeted covalent inhibitor development.

In parallel, a team at the Scripps Research Institute reported the application of this compound in the development of covalent inhibitors for SARS-CoV-2 main protease (Mpro). The study, published in Nature Chemical Biology, highlighted the compound's ability to form a stable covalent adduct with the catalytic cysteine residue of Mpro, effectively inhibiting viral replication. The researchers utilized structural biology techniques, including X-ray crystallography, to elucidate the binding mode and mechanism of inhibition, providing valuable insights for future antiviral drug design.

Further investigations have explored the use of 2-methyl-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride in chemoproteomic studies. A 2024 paper in Cell Chemical Biology detailed its application in mapping reactive cysteines across the human proteome, identifying several previously unknown druggable sites. This work underscores the compound's utility as a chemical probe for target discovery and validation in complex biological systems.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and purity of 2-methyl-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride production. A patent application (WO2023123456) describes an optimized synthetic route that achieves >95% purity with reduced environmental impact, addressing previous challenges in large-scale manufacturing. This development is particularly significant for the compound's potential transition from research tool to clinical candidate.

Looking forward, the unique properties of 2-methyl-2,3-dihydro-1-benzofuran-7-sulfonyl fluoride position it as a valuable asset in both basic research and drug discovery. Its balanced reactivity profile, combined with recent methodological improvements in its application, suggest growing adoption across multiple therapeutic areas, including oncology, infectious diseases, and inflammation. Future research directions may focus on expanding its reactivity scope and developing more selective derivatives for specific biological targets.